Cas no 79538-07-1 ([2,3,5,6-Tetrafluoro-4-(prop-2-en-1-yl)phenyl]methanol)

[2,3,5,6-Tetrafluoro-4-(prop-2-en-1-yl)phenyl]methanol structure
79538-07-1 structure
Product Name:[2,3,5,6-Tetrafluoro-4-(prop-2-en-1-yl)phenyl]methanol
CAS No:79538-07-1
MF:C10H8F4O
MW:220.163537025452
CID:2802401
PubChem ID:12944013
Update Time:2025-04-21

[2,3,5,6-Tetrafluoro-4-(prop-2-en-1-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [2,3,5,6-Tetrafluoro-4-(prop-2-en-1-yl)phenyl]methanol
    • 4-allyl-2,3,5,6-tetrafluorobenzyl alcohol
    • WVOWUXMUMXPKPI-UHFFFAOYSA-N
    • SCHEMBL358421
    • DTXSID30513572
    • 79538-07-1
    • Inchi: 1S/C10H8F4O/c1-2-3-5-7(11)9(13)6(4-15)10(14)8(5)12/h2,15H,1,3-4H2
    • InChI Key: WVOWUXMUMXPKPI-UHFFFAOYSA-N
    • SMILES: FC1C(=C(CO)C(=C(C=1CC=C)F)F)F

Computed Properties

  • Exact Mass: 220.05112752g/mol
  • Monoisotopic Mass: 220.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų
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